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Compound of Interest

2,6-BIS[(2-
Compound Name: METHYLPHENYL)METHYLENE]
CYCLOHEXAN-1-ONE

CAS No.: 85391-70-4

Cat. No.: B185653

Get Quote

Executive Summary

Immediate Action: Classify as Hazardous Organic Waste. Disposal Method: High-temperature

incineration via a licensed hazardous waste contractor. Prohibition: Do NOT dispose of via
sanitary sewer, trash, or biohazard streams.[1]

This guide defines the disposal protocols for 2,6-bis[(2-
methylphenyl)methylene]cyclohexan-1-one (hereafter referred to as BMPMC). As a bis-
benzylidene cyclohexanone derivative, this compound is an electrophilic

-unsaturated ketone. While often synthesized for its cytotoxic and anti-inflammatory potential,
these same bioactive properties mandate that it be handled as a toxic alkylating agent.

Part 1: Chemical Profile & Hazard Identification[2][3]
[4][5]
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To ensure safe disposal, one must understand the compound's reactivity. BMPMC contains two

Michael acceptor sites (enone functionalities).

Critical Properties for Disposal

Property

Characteristic

Operational Implication

Chemical Class

Bis-chalcone / Conjugated

Enone

Potential alkylating agent
(binds to thiol groups in

proteins).

Physical State

Solid (Yellow/Orange Powder)

Dust generation is a primary

inhalation risk during transfer.

Lipophilic (Soluble in DMSO,
DCM, CHCI

Insoluble in water. Will persist

Solubility in aquatic environments if
) flushed.
N Stable under ambient Can react vigorously with
Stability N o
conditions strong oxidizers.
Treat as a suspected
o ) o mutagen/reproductive toxin
Toxicity Potential Cytotoxin/Irritant

due to Michael acceptor

activity.

The "Why" Behind the Protocol

Standard laboratory waste streams often commingle solvents. However, BMPMC's lipophilicity

allows it to penetrate standard latex gloves. Disposal protocols must prioritize containment to

prevent dermal exposure to waste handlers and segregation to ensure complete incineration.

Part 2: Waste Segregation & Packaging Protocols
Solid Waste (Pure Compound)

Applicable for: Expired stocks, synthesis failures, or spill cleanup residues.

e Primary Containment: Place the solid material into a screw-top glass jar or a high-density

polyethylene (HDPE) wide-mouth bottle.
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o Labeling: Affix a hazardous waste label immediately.

o Constituent: "2,6-Bis[(2-methylphenyl)methylene]cyclohexan-1-one" (Do not use
abbreviations like 'BMPMC' on waste tags).

o Hazard Checkboxes: Toxic, Irritant.[2]

e Secondary Containment: Seal the primary container inside a clear, 6-mil polyethylene bag
(ziplock style) to prevent contamination of the outer container during transport.

Liquid Waste (Solutions & Mother Liquors)

Applicable for: Reaction mixtures, HPLC effluent, or dissolved stocks.

Step 1: Solvent Identification You must segregate based on the solvent carrier, not just the
solute.

e Scenario A: Non-Halogenated Solvents (e.g., Ethanol, Acetone, DMSO, Ethyl Acetate).
o Action: Pour into the Flammable/Organic waste stream (often the "Red Can").
o Labeling: List the solvent and the BMPMC solute (approximate concentration).

e Scenario B: Halogenated Solvents (e.g., Dichloromethane, Chloroform).[3]
o Action: Pour into the Halogenated waste stream.

o Reasoning: Halogenated waste requires higher temperature incineration to prevent dioxin
formation. BMPMC is compatible with this stream.

Contaminated Debris

Applicable for: Weigh boats, pipette tips, gloves, and paper towels.
» Protocol: Do not place in regular trash.

» Container: Double-bag in heavy-duty hazardous waste bags (usually yellow or clear,
depending on institutional rules) or place in a solid waste drum.
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e Sharps: If needles/syringes are contaminated with BMPMC, they must go into a Chemical
Sharps container, not a Biohazard sharps container.

Part 3: Disposal Decision Workflow

The following diagram illustrates the logical flow for segregating BMPMC waste streams.

Waste Generation:
BMPMC Residue
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Solid / Powder Liquid / Solution

Double Bag or

Screw-Top Jar Identify Solvent Base

&ontains Cl, F, Br No Halogens

DISPOSAL BIN: Halogenated Non-Halogenated
Hazardous Solid Waste (DCM, Chloroform) (EtOH, DMSO, Acetone)

DISPOSAL BIN: DISPOSAL BIN:

Halogenated Organic Waste Flammable Organic Waste

Click to download full resolution via product page

Figure 1: Decision tree for segregating BMPMC waste based on physical state and solvent
composition.
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Part 4: Spill Management & Emergency Procedures

PPE Requirement: Double nitrile gloves (standard 4 mil) or Silver Shield® laminate gloves.
Standard latex is permeable to chalcone derivatives in organic solvents.

Dry Spill (Powder)
e |solate: Evacuate immediate area if dust is airborne.

o Dampen: Gently mist the powder with a compatible solvent (e.g., ethanol) or water to prevent
dust generation during cleanup.

e Collect: Use a scoop or dustpan dedicated to chemical waste. Do not use a vacuum cleaner
unless it is HEPA-rated and explosion-proof.

o Clean: Wipe the surface with an ethanol-soaked pad, followed by a soap-and-water wash.

Wet Spill (Solution)

o Absorb: Use an inert absorbent material (Vermiculite, Bentonite, or Universal Spill Pads).

o Note: Avoid combustible materials like sawdust if the solvent is an oxidizer (unlikely for this
compound, but good practice).

o Contain: Scoop absorbed material into a wide-mouth jar.

e Label: Mark as "Debris contaminated with BMPMC."

Part 5: Regulatory Compliance (RCRA)
Under the US EPA Resource Conservation and Recovery Act (RCRA) [1]:

e Listing Status: BMPMC is not specifically listed on the P-list (Acutely Hazardous) or U-list
(Toxic Waste).

e Characteristic Waste:

o If dissolved in a flammable solvent (Flash point <60°C), it carries the D001 (Ignitable)
code.
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o If dissolved in a toxic solvent (e.g., Chloroform), it carries the corresponding code (e.g.,
D022).[3]

» Best Practice Classification: Even if the pure solid does not technically trigger a specific
RCRA code, it must be managed as Non-Regulated Hazardous Waste due to its bioactive
nature. Most institutions will code this for incineration under a generic "Toxic Organic” profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b185653?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185653?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

